N-(4-ethylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• InChI: InChI=1S/C24H21N3O2/c1-2-17-12-14-19(15-13-17)25-22(28)16-27-21-11-7-6-10-20(21)23(26-24(27)29)18-8-4-3-5-9-18/h3-15H,2,16H2,1H3,(H,25,28)
• InChI Key: YMCVYFWHLYBHDU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3C(=NC2=O)C4=CC=CC=C4
• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol

Description

N-(4-ethylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide, also known as Epothilone D, is a synthetic compound that has been widely studied for its potential applications in scientific research. Epothilone D belongs to a class of compounds known as microtubule stabilizers, which have been shown to have a range of biochemical and physiological effects.

Mechanism of Action

N-(4-ethylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide D works by binding to microtubules, which are important structures in cells that help to maintain cell shape and facilitate cell division. By stabilizing microtubules, this compound D prevents them from breaking down and inhibits cell division. This mechanism of action is similar to that of other microtubule stabilizers, such as Taxol.
Biochemical and Physiological Effects:
This compound D has a range of biochemical and physiological effects, including inhibition of cell division, promotion of nerve growth and repair, and anti-tumor effects. Additionally, this compound D has been shown to have anti-inflammatory and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide D in lab experiments is its potency and specificity for microtubules. However, one limitation is its potential toxicity, which can vary depending on the cell type and experimental conditions.

Future Directions

There are many potential future directions for research on N-(4-ethylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide D. One area of focus is the development of new drugs based on the structure of this compound D. Another area of focus is the use of this compound D in combination with other drugs to enhance its anti-tumor effects. Additionally, further research is needed to fully understand the mechanisms of action and potential applications of this compound D in other scientific fields, such as neuroscience and immunology.

Synthesis Methods

N-(4-ethylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide D can be synthesized using a variety of methods, including chemical synthesis and fermentation. Chemical synthesis involves the use of organic chemistry techniques to create the compound from basic building blocks. Fermentation involves the use of microorganisms to produce the compound in a controlled environment.

Scientific Research Applications

N-(4-ethylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide D has been studied for its potential applications in a variety of scientific fields, including cancer research, neuroscience, and drug discovery. In cancer research, this compound D has been shown to have potent anti-tumor effects by inhibiting the growth and division of cancer cells. In neuroscience, this compound D has been studied for its potential to promote nerve growth and repair. In drug discovery, this compound D has been used as a lead compound for the development of new drugs with similar structures and activities.